Cas no 51444-31-6 (2-(1H-1,2,4-triazol-1-yl)ethan-1-amine)

• Product Name: 2-(1H-1,2,4-triazol-1-yl)ethan-1-amine
• CAS No: 51444-31-6
• MF: C₄H₈N₄
• MW: 112.13311958313
• MDL: MFCD01678670
• CID: 367542
• PubChem ID: 3039957
• Update Time: 2025-06-14

2-(1H-1,2,4-triazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-triazol-1-yl)ethanamine
• [2-(1H-1,2,4-Triazol-1-yl)ethyl]amine dihydrobromide
• 1H-1,2,4-Triazole-1-ethanamine
• 2-(1H-1,2,4-triazol-1-yl)ethan-1-amine
• 2-[1,2,4]Triazol-1-yl-ethylamine
• 1H-1,2,4-Triazole, 1-(2-aminoethyl)-
• BS-12827
• 2-(1H-1,2,4-TRIAZOL-1-YL)ETHANAMINE HYDROGENCHLORIDE
• SCHEMBL855088
• F2158-0291
• AKOS000142384
• AB00999501-01
• SY083114
• AMY15079
• A828594
• 2-(1,2,4-triazol-1-yl)ethanamine
• J-505335
• FT-0649495
• BCA44431
• MFCD01678670
• 51444-31-6
• AB09728
• 4-26-00-00039 (Beilstein Handbook Reference)
• 2-[1,2,4]TRIAZOL-1-ylethylAMINE
• A846993
• A826224
• 2-(1H-[1,2,4]triazol-1-yl)-ethyl-amine
• BRN 0112652
• DTXSID00199423
• CS-0005461
• DB-071351
• ALBB-018702
• DTXCID30121914
• DB-071352

• MDL： MFCD01678670
• Inchi： 1S/C4H8N4/c5-1-2-8-4-6-3-7-8/h3-4H,1-2,5H2
• InChI Key： IDWZESHNJMMWTR-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CCN

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 112.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7A^2
• XLogP3: -1

Experimental Properties

• Density: 1.318
• Boiling Point: 266.337°C at 760 mmHg
• Flash Point: 114.877°C
• Refractive Index: 1.634
• PSA: 56.73000
• LogP: 0.73910

2-(1H-1,2,4-triazol-1-yl)ethan-1-amine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(1H-1,2,4-triazol-1-yl)ethan-1-amine

Comprehensive Overview of 2-(1H-1,2,4-Triazol-1-yl)ethan-1-amine (CAS No. 51444-31-6): Properties, Applications, and Industry Trends

2-(1H-1,2,4-Triazol-1-yl)ethan-1-amine (CAS No. 51444-31-6) is a specialized organic compound featuring a 1,2,4-triazole ring linked to an ethylamine moiety. This unique structure grants it versatile chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. The compound's molecular formula C4H8N4 and molecular weight 112.13 g/mol highlight its compact yet reactive nature, ideal for modular synthesis. Researchers increasingly focus on its role as a heterocyclic building block, particularly in designing bioactive molecules and catalysts.

In pharmaceutical applications, 2-(1H-1,2,4-Triazol-1-yl)ethan-1-amine serves as a precursor for antifungal agents and kinase inhibitors, aligning with the growing demand for targeted therapies. Its triazole group enables hydrogen bonding and π-stacking interactions, critical for drug-receptor binding. Recent studies explore its potential in neurological drug development, addressing trending topics like neurodegenerative disease treatment. The compound's water solubility and stability under physiological conditions further enhance its utility in formulation design.

The agrochemical sector leverages CAS No. 51444-31-6 to develop plant growth regulators and pesticide intermediates, responding to the global push for sustainable agriculture. Its mode of action often involves disrupting fungal ergosterol biosynthesis, a mechanism gaining attention due to resistance management concerns. Innovations in green chemistry have also utilized this compound to create low-toxicity formulations, meeting regulatory standards like REACH compliance.

Material scientists employ 2-(1H-1,2,4-Triazol-1-yl)ethan-1-amine in coordination polymers and metal-organic frameworks (MOFs), capitalizing on its bifunctional nature. The amine group acts as a ligand for metal ions, while the triazole ring contributes to thermal stability—properties vital for gas storage materials and molecular sensors. This aligns with industry trends toward energy-efficient materials and carbon capture technologies.

Synthetic methodologies for CAS No. 51444-31-6 often involve nucleophilic substitution reactions between 1H-1,2,4-triazole and 2-aminoethyl halides. Recent optimizations focus on solvent-free conditions and catalytic processes to improve atom economy, reflecting the circular economy paradigm. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with ICH guidelines for industrial use.

Market analysts note rising demand for 51444-31-6 in Asia-Pacific regions, driven by expansions in pharmaceutical manufacturing and crop protection industries. Regulatory landscapes emphasize hazard assessment through GHS classification, with proper handling protocols for laboratory-scale use. The compound's supply chain robustness became a focal point post-pandemic, highlighting needs for localized production and quality control standardization.

Emerging research explores structure-activity relationships (SAR) of triazole-amine hybrids, with computational tools like molecular docking accelerating discovery. This intersects with popular searches for AI in drug discovery and in silico screening. Environmental studies also investigate its biodegradation pathways, addressing ecotoxicology questions frequently raised in green chemistry forums.

In conclusion, 2-(1H-1,2,4-Triazol-1-yl)ethan-1-amine exemplifies how small-molecule scaffolds enable multidisciplinary innovation. From precision medicine to smart materials, its applications mirror contemporary scientific priorities while offering scalable synthetic routes. Ongoing advancements in catalytic functionalization and process intensification promise to further elevate its industrial relevance.